Cas no 2360057-19-6 (4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2360057-19-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5931996
• PubChem ID: 165505603
• Update Time: 2025-10-29

4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• 2360057-19-6
• EN300-1457565

• Inchi： 1S/C9H13N3O2/c1-5-6(4-11-12-5)7-2-10-3-8(7)9(13)14/h4,7-8,10H,2-3H2,1H3,(H,11,12)(H,13,14)
• InChI Key： VIVFITLQXHNXHZ-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=NNC=1C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 78Ų

Additional information on 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2360057-19-6)

4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2360057-19-6) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique pyrrolidine-pyrazole scaffold, has been investigated for its role in modulating various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research.

One of the key areas of interest is the compound's potential as a kinase inhibitor. Kinases play a critical role in signal transduction and are often dysregulated in diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid exhibits selective inhibition against specific kinase isoforms, with notable efficacy in suppressing cell proliferation in certain cancer cell lines. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory activity, recent research has explored the compound's interactions with other molecular targets. For instance, computational docking studies have revealed its affinity for binding to the active sites of certain inflammatory mediators, such as cyclooxygenase-2 (COX-2). This interaction could explain its observed anti-inflammatory effects in preclinical models. Further biochemical assays are underway to validate these findings and elucidate the underlying mechanisms.

The synthesis and optimization of 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid have also been a focus of recent investigations. Researchers have developed scalable synthetic routes to produce the compound with high purity and yield, which is essential for advancing it to clinical trials. Structural modifications, such as the introduction of substituents on the pyrazole ring, have been explored to enhance its pharmacokinetic properties, including solubility and metabolic stability.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous testing and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid as a viable therapeutic agent.

In conclusion, 4-(5-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2360057-19-6) represents a promising candidate for drug development, with potential applications in oncology and inflammation. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be critical to realizing its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.